11-(4-Butoxyphenyl)-5-{[(3,5-difluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene

• IUPAC Name: 11-(4-butoxyphenyl)-5-[(3,5-difluorophenyl)methylsulfanyl]-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-4,7-diene
• InChI: InChI=1S/C24H27F2N5OS/c1-2-3-10-32-20-6-4-17(5-7-20)21-14-22-23-27-28-24(30(23)8-9-31(22)29-21)33-15-16-11-18(25)13-19(26)12-16/h4-9,11-13,21-23,27,29H,2-3,10,14-15H2,1H3
• InChI Key: KMRXWROOBPYLRB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2CC3C4NN=C(N4C=CN3N2)SCC5=CC(=CC(=C5)F)F
• Molecular Formula: C24H27F2N5OS
• Molecular Weight: 471.6 g/mol

Description

11-(4-Butoxyphenyl)-5-{[(3,5-difluorophenyl)methyl]sulfanyl}-3,4,6,9,10-pentaazatricyclo[7.3.0.0^{2,6}]dodeca-1(12),2,4,7,10-pentaene is a useful research compound. Its molecular formula is C24H21F2N5OS and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cycloaddition and Norcaradiene Isomer Behavior

• Cycloadditions involving tricyclo dodeca-pentaene derivatives have been studied, with some derivatives undergoing cycloaddition via their norcaradiene valence-bond isomers (Halton & Russell, 1992).

Synthesis and Chemiluminescence of Sulfanyl-Substituted Compounds

• Research into sulfanyl-substituted bicyclic dioxetanes has revealed their synthesis and base-induced chemiluminescence properties. This offers insights into the potential applications of similar sulfanyl-substituted compounds in chemiluminescence (Watanabe et al., 2010).

Structural Studies and X-ray Analysis

• The structure of similar triazatricyclo dodeca-trienes has been confirmed through X-ray structural investigation, highlighting the importance of structural analysis in understanding these compounds (Lyshchikov et al., 1998).

Photolysis and Photoconversion Studies

• Studies on photolysis of related compounds have led to the discovery of mechanisms like the formation of methylenebarbaralanes and other derivatives, suggesting potential photochemical applications (Tian et al., 1988).

Application in Polymer and Coating Synthesis

• The synthesis and epoxidation of sulfanyl-containing alkadienes, closely related to the compound , have implications in polymer and surface coating technologies, as these compounds serve as monomers or intermediates (Brel, 2005).

Novel Conformationally Constrained Compounds

• The synthesis of novel sulfanyl-substituted cyclopropanecarboxylic acids demonstrates the wide range of possibilities in creating conformationally constrained compounds for various applications (Clerici et al., 1999).